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Compound of Interest

N-[1-(5-methylthiophen-2-
Compound Name:
yl)ethyllcyclohexanamine

Cat. No.: B13296782

Get Quote

Compound Identity & Structural Context[1][2][3][4]
[S][6][7]

IUPAC Name:N-Cyclohexyl-1-(5-methylthiophen-2-yl)ethan-1-amine

\

e Molecular Formula: Ci3H21NS
¢ Molecular Weight: 223.38 g/mol
o Structural Class: Thiophene-ethylamine derivative; Secondary amine.

o Synthesis Context: Typically synthesized via reductive amination of 2-acetyl-5-
methylthiophene with cyclohexylamine using sodium triacetoxyborohydride (STAB) or
NaBHa. This route informs potential impurities (e.g., unreacted ketone, alcohol byproducts).

Structural Diagram & Fragmentation Logic
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The following diagram illustrates the molecular connectivity and the primary Mass Spectrometry
fragmentation pathway (a-cleavage) characteristic of this class.
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Figure 1: Predicted Electron lonization (El) fragmentation pathway showing the formation of the
base peak m/z 126.

Mass Spectrometry (GC-MS) Data Profile

Methodology: Electron lonization (EI), 70 eV. Interpretation: The mass spectrum is dominated
by a-cleavage adjacent to the nitrogen atom. Unlike simple phenethylamines, the thiophene
ring directs fragmentation due to the stability of the thienyl radical, but the charge is
preferentially retained on the nitrogen-containing fragment (Stevenson’s Rule).
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m/z (lon)

Relative
Abundance (%)

Fragment Mechanistic
Assignment Explanation

223

5-15%

Molecular ion.[1]

Moderate intensity
[M]*e due to the stability of

the secondary amine

and aromatic ring.

208

< 5%

Loss of methyl group

[M — CHs]* (from the ethyl chain
- 3

or thiophene). Minor

pathway.

140

10-20%

Loss of cyclohexyl

radical. Cleavage of
[M = CeHa1]* the N-Cyclohexyl

bond (less favorable

than a-cleavage).

126

100% (Base Peak)

a-Cleavage. Loss of
the (5-methylthiophen-
[CsHieN]* 2-yl) radical. Forms
the stable iminium ion:
[CH3-CH=NH-Cy]*.

97

10-30%

Thienyl cation.

Formed if charge
[CsHsS]+ remains on the

aromatic ring during

cleavage.

83

20-40%

Cyclohexyl cation.

Common diagnostic
[CeH11]* )

ion for N-cyclohexyl

compounds.

Diagnostic Note: The presence of the m/z 126 base peak combined with the m/z 97

(methylthiophene) fragment is the "fingerprint" for this specific scaffold.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: CDCIs (Deuterated Chloroform) Reference: TMS (0.00 ppm)

'H NMR (Proton) Prediction

The spectrum is characterized by the distinct thiophene AB system (or AX depending on field

strength) and the chiral methine proton.

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13296782?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

. o ] Coupling (J,
Shift (0, ppm) Multiplicity Integral Assignment Hz)
z
J=3.5Hz
6.65 Doublet (d) 1H Thiophene H-3 (Typical H3-H4
coupling)
J=35Hz, J=
Doublet-quartet ) )
6.55 1H Thiophene H-4 1.0 Hz (Allylic
(dq) .
coupling to Me)
J=6.5Hz
4.05 Quartet (q) 1H CH-N (Methine) (Coupling to
adjacent methyl)
_ J=1.0Hz
2.42 Doublet (d) 3H Thiophene-CHs )
(Allylic)
Overlaps with
) Thiophene-Me
2.35-2.45 Multiplet (m) 1H Cyclohexyl N-CH
(use 2D NMR to
resolve)
1.85-1.95 Multiplet (m) 2H Cyclohexyl (eq) -
1.65-1.75 Multiplet (m) 2H Cyclohexyl (eq) -
1.35 Doublet (d) 3H Ethyl chain CHs J=6.5Hz
) Complex
1.00-1.30 Multiplet (m) 6H Cyclohexyl (ax)
envelope
. Exchangeable
1.20 Broad Singlet 1H NH )
with D20
13C NMR (Carbon) Prediction
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Shift (6, ppm) Type Assignment Notes
) Point of attachment to
148.5 Quaternary (C) Thiophene C-2 )
ethyl chain
) Point of attachment to
138.2 Quaternary (C) Thiophene C-5
methyl
1255 Methine (CH) Thiophene C-3
123.8 Methine (CH) Thiophene C-4
53.5 Methine (CH) CH-N (Ethyl bridge) Chiral center
51.2 Methine (CH) CH-N (Cyclohexyl)
34.5 Methylene (CH-2) Cyclohexyl C-2,6 Symmetric
26.2 Methylene (CH-2) Cyclohexyl C-4
25.1 Methylene (CH-2) Cyclohexyl C-3,5 Symmetric
24.5 Methyl (CHs) Ethyl chain CHs
15.4 Methyl (CHs) Thiophene-CHs

Infrared (IR) Spectroscopy

Methodology: ATR-FTIR (Attenuated Total Reflectance) or KBr Pellet.
e 3300 — 3400 cm~*: N-H stretching (Weak/Medium). Secondary amine.

e 2850 — 2960 cm~1: C-H stretching (Strong). Intense aliphatic peaks due to the cyclohexyl
ring and ethyl chain.

e 1450 — 1550 cm~1; C=C aromatic stretching (Thiophene ring breathing modes).

e 800 — 850 cm~1: C-H out-of-plane bending (Thiophene). Diagnostic for 2,5-disubstitution.

Experimental Protocols for Validation
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To confirm these predicted values in a laboratory setting, the following protocols are
recommended.

A. Sample Preparation for NMR[7]

e Solvent Choice: Use CDCIs (99.8% D) containing 0.03% v/v TMS.

o Concentration: Dissolve 5-10 mg of the free base oil in 0.6 mL solvent. If analyzing the
hydrochloride salt, use DMSO-des or Methanol-da to prevent precipitation and shift overlap.

e Acquisition:
o Run *H NMR with at least 16 scans to resolve the thiophene allylic coupling.

o Run COSY (Correlation Spectroscopy) to confirm the coupling between the methine
quartet (4.05 ppm) and the methyl doublet (1.35 ppm).

B. GC-MS Workflow

¢ Instrument: Agilent 5977B MSD or equivalent.
e Column: DB-5ms or HP-5ms (30m x 0.25mm, 0.25um film).
e Temperature Program:
o Initial: 80°C (hold 1 min).
o Ramp: 20°C/min to 280°C.
o Hold: 5 min.
« Injection: 1 pL splitless (1 mg/mL in Methanol).

» Validation: Monitor for the retention time shift relative to Methiopropamine (MPA). The
cyclohexyl analog will elute significantly later than MPA due to increased molecular weight
(+40 amu) and lipophilicity.
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o Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds (7th ed.). John Wiley & Sons.[2] (Authoritative text on SCS rules and
fragmentation).

e Foroumadi, A., et al. (2006).[3] Synthesis and antibacterial activity of N-[2-[5-
(methylthio)thiophen-2-yl]-2-oxoethyl]...[3] Bioorganic & Medicinal Chemistry, 14(10), 3421-
3427.[3] Link (Source for thiophene proton shifts).

+ National Institute of Standards and Technology (NIST).NIST Mass Spectral Library.
(Reference for general thiophene and cyclohexylamine fragmentation patterns). Link

e PubChem.Compound Summary for Cyclohexanamine derivatives. National Library of
Medicine. Link

Disclaimer: The spectral data provided above are predicted based on structural additivity rules
and homologous series analysis. For regulatory or forensic confirmation, synthesis of a certified
reference standard and direct analysis is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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